1-{2-[4-(propan-2-ylsulfanyl)phenyl]acetyl}-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(4-propan-2-ylsulfanylphenyl)acetyl]-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H25N3O2S2/c1-14(2)27-17-5-3-15(4-6-17)13-18(24)23-10-7-16(8-11-23)19(25)22-20-21-9-12-26-20/h3-6,9,12,14,16H,7-8,10-11,13H2,1-2H3,(H,21,22,25)
• InChI Key: QBJMSTXJOHHTOP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)N2CCC(CC2)C(=O)NC3=NC=CS3
• Molecular Formula: C20H25N3O2S2
• Molecular Weight: 403.6 g/mol
• CAS No.: 1235081-78-3

Description

1-{2-[4-(Propan-2-ylsulfanyl)phenyl]acetyl}-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide is a synthetic small molecule featuring a piperidine-4-carboxamide core substituted with a 1,3-thiazol-2-yl group and a 4-(propan-2-ylsulfanyl)phenylacetyl moiety. The propan-2-ylsulfanyl (isopropylthio) group may enhance lipophilicity, while the thiazole ring could contribute to hydrogen bonding or π-π stacking interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with structurally related molecules, emphasizing substituent effects, molecular properties, and inferred biological activities.

Piperidine-4-Carboxamide Derivatives with Sulfonyl/Sulfanyl Groups

Key Structural Variations :

• Target Compound : Propan-2-ylsulfanyl (S-linked isopropyl) and thiazol-2-yl groups.
• Analog 1 : N-(4-(Benzo[d]thiazol-2-yl)phenyl)-1-((2,4-dichlorophenyl)sulfonyl)piperidine-4-carboxamide ()
  • Substituents: Benzo[d]thiazol-2-yl (electron-deficient aromatic system) and dichlorophenylsulfonyl group.
  • Properties: Higher molecular weight (≈500 g/mol) due to sulfonyl and halogen substituents.
  • Activity: Likely multitarget inhibitor for pain management, with sulfonyl groups enhancing metabolic stability .
• Analog 2: 1-[4-(Dimethylcarbamoyl)thiophene-2-sulfonyl]-N-[4-(propan-2-yl)phenyl]piperidine-4-carboxamide () Substituents: Thiophene-sulfonyl and dimethylcarbamoyl groups. Properties: Sulfonyl group increases polarity compared to the target compound’s sulfanyl group. Activity: Potential protease or kinase inhibition due to sulfonamide’s affinity for catalytic sites .

Table 1: Structural and Property Comparison

Compound	Substituents (R1, R2)	Molecular Weight (g/mol)	Key Functional Groups	Inferred Activity	Evidence ID
Target Compound	Propan-2-ylsulfanyl, thiazol-2-yl	~400 (estimated)	Sulfanyl, thiazole	Antiviral/Multitarget	N/A
N-(4-(Benzo[d]thiazol-2-yl)phenyl)-1-((2,4-dichlorophenyl)sulfonyl)piperidine-4-carboxamide	Benzo[d]thiazol-2-yl, dichlorophenylsulfonyl	~500	Sulfonyl, halogen	Pain management
1-[4-(Dimethylcarbamoyl)thiophene-2-sulfonyl]-N-[4-(propan-2-yl)phenyl]piperidine-4-carboxamide	Thiophene-sulfonyl, dimethylcarbamoyl	~450	Sulfonyl, carbamoyl	Protease/Kinase inhibition

Thiazol-2-yl Acetamide Derivatives

Key Pharmacophores :

• Target Compound : Thiazol-2-yl linked to a piperidine-4-carboxamide.
• BAY 57-1293 (AIC316) : N-methyl-N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)-2-[4-(pyridin-2-yl)phenyl]acetamide ()
  • Substituents: Sulfamoyl-thiazole and pyridinylphenyl groups.
  • Activity: Potent herpesvirus helicase-primase inhibitor; sulfamoyl enhances target binding .
• N-[4-(2-Chlorophenyl)-1,3-thiazol-2-yl]-2-morpholinoacetamide () Substituents: Chlorophenyl-thiazole and morpholinoacetamide. Activity: Antifungal or antibacterial applications due to morpholine’s solubility and chlorophenyl’s hydrophobicity .

Table 2: Thiazole-Based Analog Comparison

Compound	Substituents (R1, R2)	Molecular Weight (g/mol)	Key Functional Groups	Reported Activity	Evidence ID
Target Compound	Propan-2-ylsulfanyl, piperidine	~400 (estimated)	Sulfanyl, piperidine	Undocumented	N/A
BAY 57-1293	Sulfamoyl-thiazole, pyridinylphenyl	~450	Sulfamoyl, pyridine	Antiviral (herpes)
N-[4-(2-Chlorophenyl)-1,3-thiazol-2-yl]-2-morpholinoacetamide	Chlorophenyl, morpholino	~350	Chlorophenyl, morpholine	Antimicrobial

Sulfanyl vs. Sulfonyl/Sulfonamide Groups

• Susceptible to oxidation, which may reduce metabolic stability compared to sulfonyl groups.
• Sulfonyl/Sulfonamide :
  • Found in analogs from and ; increases polarity and metabolic stability.
  • Common in FDA-approved drugs (e.g., sulfonamide antibiotics), suggesting broader safety profiles .